![molecular formula C13H13NO3S B2509264 Methyl 3-amino-4-(4-methoxyphenyl)thiophene-2-carboxylate CAS No. 82437-65-8](/img/structure/B2509264.png)
Methyl 3-amino-4-(4-methoxyphenyl)thiophene-2-carboxylate
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Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives can be complex, involving multiple steps and reactions. For instance, the synthesis of 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, a related compound, was achieved using the Gewald synthesis technique, which involves a mild base and sulfur powder . This method could potentially be adapted for the synthesis of Methyl 3-amino-4-(4-methoxyphenyl)thiophene-2-carboxylate, although the specifics would depend on the exact structure of the target molecule.
Molecular Structure Analysis
The molecular structure of thiophene derivatives is crucial for their chemical behavior. For example, the crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a structurally similar compound, includes a thiophene ring with a 2-amino group and a 3-methyl ester group, with the carbonyl group in a cis orientation to the C2=C3 double bond . This information can be used to infer the steric and electronic effects that might be present in this compound.
Chemical Reactions Analysis
Thiophene derivatives can undergo various chemical reactions. For instance, the reactions of 4-methoxybenzo[b]thiophen and its derivatives have been studied, showing that they can undergo bromination, nitration, Vilsmeier–Haack formylation, and Friedel–Crafts acetylation . These reactions are influenced by the substituents on the thiophene ring, which can direct the reaction to specific positions on the ring.
Physical and Chemical Properties Analysis
The physical and chemical properties of thiophene derivatives are influenced by their molecular structure. The study of Methyl 4,4"-difluoro-5'-methoxy-1,1':3',1"-terphenyl-4'-carboxylate, for example, revealed insights into the vibrational wavenumbers, geometrical parameters, and stability of the molecule through hyper-conjugative interactions and charge delocalization . These properties are important for understanding the reactivity and potential applications of this compound.
Scientific Research Applications
Chemical Reactivity and Cyclization Mechanisms
Methyl 3-amino-2-thiophene carboxylate, a closely related compound, is known to react with orthoesters to form N-(2-carbomethoxy thienyl) imidates. These imidates, upon treatment with amines and hydrazines, yield [3,2-d]4(3H)thienopyrimidinones, providing insights into cyclization mechanisms and the relative activities of ester and imidate groups in chemical reactions (Hajjem, Khoud, & Baccar, 2010).
Anti-proliferative and Tumor Cell Selectivity
A derivative of Methyl 3-amino-4-(4-methoxyphenyl)thiophene-2-carboxylate, known as TR560, showed pronounced anti-proliferative activity, particularly against leukemia/lymphoma cells. Simplifying the molecule by replacing the 4-methoxyphenyl moiety with an alkyl chain led to derivatives with significant tumor cell selectivity, preferentially inhibiting the proliferation of specific tumor cell lines (Thomas et al., 2017).
Antimicrobial and Antioxidant Properties
Compounds derived from ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates were synthesized and demonstrated notable antibacterial and antifungal properties. Some derivatives also showed profound antioxidant potential, indicating the relevance of these compounds in studies related to antimicrobial and antioxidant activities (Raghavendra et al., 2016).
Genotoxic and Carcinogenic Potentials
The genotoxic and carcinogenic potentials of Methyl 3-amino-4-methylthiophene-2-carboxylate, a structurally related compound, were assessed using in vitro and in silico methodologies. The studies involved Salmonella mutagenicity assays and DNA damage evaluation through Comet assays, providing insights into the toxicological profiles of thiophene derivatives and their potential risks to human health (Lepailleur et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of Methyl 3-amino-4-(4-methoxyphenyl)thiophene-2-carboxylate are currently unknown . This compound is a unique chemical provided to early discovery researchers
Mode of Action
As a unique chemical, it’s likely that it interacts with its targets in a specific manner that leads to changes in cellular processes . More research is required to elucidate these interactions and the resulting changes.
Biochemical Pathways
Given its unique structure, it’s plausible that it could influence a variety of pathways, leading to downstream effects on cellular functions
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect its action .
properties
IUPAC Name |
methyl 3-amino-4-(4-methoxyphenyl)thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3S/c1-16-9-5-3-8(4-6-9)10-7-18-12(11(10)14)13(15)17-2/h3-7H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URVGGHXAKUJCDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CSC(=C2N)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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